Cas no 13617-19-1 (Silane, (4-chlorobutoxy)trimethyl-)

• Product Name: Silane, (4-chlorobutoxy)trimethyl-
• CAS No: 13617-19-1
• MF: C₇H₁₇ClOSi
• MW: 180.747782468796
• CID: 1244814
• PubChem ID: 12277559
• Update Time: 2025-10-31

Silane, (4-chlorobutoxy)trimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane, (4-chlorobutoxy)trimethyl-
• 4-chlorobutoxy(trimethyl)silane
• BP-29676
• DTXSID30483786
• SCHEMBL8408595
• 13617-19-1
• SY318858
• (4-CHLOROBUTOXY)TRIMETHYLSILANE
• MFCD20621188

• Inchi： 1S/C7H17ClOSi/c1-10(2,3)9-7-5-4-6-8/h4-7H2,1-3H3
• InChI Key： UPYSACBOPSZOMB-UHFFFAOYSA-N
• SMILES： ClCCCCO[Si](C)(C)C

Computed Properties

• Exact Mass: 180.07381
• Monoisotopic Mass: 180.0737194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 80.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23
• LogP: 2.85690

Additional information on Silane, (4-chlorobutoxy)trimethyl-

Silane, (4-chlorobutoxy)trimethyl-

Silane, (4-chlorobutoxy)trimethyl-, also known by its CAS number CAS No. 13617-19-1, is a versatile organosilicon compound that has garnered significant attention in various industrial and research applications. This compound is a derivative of silane, a group of chemical compounds containing silicon and hydrogen atoms, with the addition of a 4-chlorobutoxy group and three methyl groups attached to the silicon atom. The unique combination of these substituents imparts distinctive chemical properties, making it valuable in fields such as materials science, electronics, and coatings.

The structure of Silane, (4-chlorobutoxy)trimethyl- is characterized by a central silicon atom bonded to three methyl groups (-CH3) and one hydroxyl group (-OH) substituted with a chlorobutyl chain (-CH2CH2CH2Cl). This structure allows for a balance between hydrophobicity and reactivity, which is crucial for its applications in surface modification and polymer synthesis. Recent studies have highlighted its potential as a precursor for the synthesis of advanced materials, including self-healing polymers and stimuli-responsive coatings.

In terms of synthesis, Silane, (4-chlorobutoxy)trimethyl- is typically prepared through the reaction of chlorinated alkanes with trimethylchlorosilane in the presence of appropriate catalysts or bases. The reaction conditions are optimized to ensure high yields and purity of the final product. Researchers have explored alternative synthetic routes using green chemistry principles, such as solvent-free reactions or enzymatic catalysis, to enhance sustainability and reduce environmental impact.

The chemical properties of Silane, (4-chlorobutoxy)trimethyl- are influenced by the presence of both hydrophilic (-OH) and hydrophobic (-CH3) groups on the silicon atom. This amphiphilic nature enables it to act as an effective coupling agent in various polymer systems, improving interfacial adhesion between different materials. For instance, it has been used as a compatibilizer in polyolefin blends, enhancing their mechanical properties and thermal stability.

Recent advancements in nanotechnology have expanded the applications of Silane, (4-chlorobutoxy)trimethyl-. It has been employed as a stabilizing agent for nanoparticles, preventing agglomeration and improving their dispersion in polymer matrices. Additionally, its ability to form stable films on surfaces has led to its use in anti-corrosion coatings for metals and composites.

In the electronics industry, Silane, (4-chlorobutoxy)trimethyl- finds application as a precursor for the deposition of thin films with tailored optical and electrical properties. Its reactivity under plasma conditions makes it suitable for use in chemical vapor deposition (CVD) processes, where it can be used to form silicon-based nanostructures for optoelectronic devices.

The environmental impact of using Silane, (4-chlorobutoxy)trimethyl- has also been a focus of recent research. Studies have shown that while it exhibits moderate biodegradability under aerobic conditions, its persistence in aquatic environments requires careful handling during industrial processes to minimize ecological risks.

In conclusion, Silane, (4-chlorobutoxy)trimethyl-, with its unique chemical structure and versatile properties, continues to play a pivotal role in advancing materials science and technology. Its applications span across multiple industries, from coatings and adhesives to electronics and nanotechnology. As research progresses, new insights into its synthesis methods and functionalization techniques are expected to unlock even more potential uses for this intriguing compound.